N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-3-(4-fluorophenyl)acrylamide

• IUPAC Name: (E)-N-[2-[(3,4-dichlorophenyl)methylsulfanyl]ethyl]-3-(4-fluorophenyl)prop-2-enamide
• InChI: InChI=1S/C18H16Cl2FNOS/c19-16-7-3-14(11-17(16)20)12-24-10-9-22-18(23)8-4-13-1-5-15(21)6-2-13/h1-8,11H,9-10,12H2,(H,22,23)/b8-4+
• InChI Key: GWAXTEYCSMTINS-XBXARRHUSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)NCCSCC2=CC(=C(C=C2)Cl)Cl)F
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C(=O)NCCSCC2=CC(=C(C=C2)Cl)Cl)F
• Molecular Formula: C18H16Cl2FNOS
• Molecular Weight: 384.3 g/mol

Description

N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-3-(4-fluorophenyl)acrylamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the medical and pharmaceutical industries. This compound is commonly known as DCA and has been found to have various biochemical and physiological effects that make it an attractive candidate for further research.

Mechanism of Action

The mechanism of action of DCA involves the inhibition of PDK, which leads to the activation of pyruvate dehydrogenase (PDH). PDH is a key enzyme involved in the conversion of glucose to energy in cells. By activating PDH, DCA promotes the conversion of glucose to energy, which leads to the death of cancer cells.
Biochemical and Physiological Effects
DCA has been found to have various biochemical and physiological effects. It has been shown to increase the production of reactive oxygen species (ROS) in cancer cells, which leads to the induction of apoptosis. DCA has also been found to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DCA in lab experiments is its ability to selectively target cancer cells while leaving normal cells unaffected. This makes it a promising candidate for the development of anticancer drugs. However, one of the limitations of using DCA in lab experiments is its poor solubility in water, which makes it difficult to administer.

Future Directions

There are several future directions for the research on DCA. One of the areas of interest is the development of DCA-based drugs for the treatment of cancer and neurological disorders. Another area of interest is the investigation of the potential side effects of DCA and the development of strategies to minimize these effects. Additionally, further studies are needed to elucidate the exact mechanism of action of DCA and to identify other potential targets for this compound.

Synthesis Methods

The synthesis of DCA involves the reaction of 3-(4-fluorophenyl)acrylic acid with 2-[(3,4-dichlorobenzyl)thio]ethylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction yields N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-3-(4-fluorophenyl)acrylamide as the final product.

Scientific Research Applications

DCA has been extensively studied for its potential applications in the medical and pharmaceutical industries. It has been found to exhibit anticancer properties by inhibiting the activity of pyruvate dehydrogenase kinase (PDK), which is a key regulator of glucose metabolism in cancer cells. DCA has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.